Cas no 899940-39-7 (5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

5-Amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide is a specialized triazole-based carboxamide derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a 1,2,3-triazole core substituted with an amino group and a carboxamide linkage, enhancing its binding affinity for biological targets. The presence of chloro and methyl substituents on the phenyl rings contributes to its steric and electronic properties, making it a candidate for selective inhibition or modulation of enzymatic activity. This compound may serve as an intermediate in the synthesis of novel pharmaceuticals or crop protection agents, offering opportunities for further derivatization due to its reactive functional groups. Its stability and synthetic accessibility are notable advantages for research applications.
5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide structure
899940-39-7 structure
Product Name:5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
CAS No:899940-39-7
MF:C19H20ClN5O
MW:369.848002433777
CID:5488646
Update Time:2025-11-06

5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-carboxamide, 5-amino-N-(3-chloro-2-methylphenyl)-1-[(2,5-dimethylphenyl)methyl]-
    • 5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C19H20ClN5O/c1-11-7-8-12(2)14(9-11)10-25-18(21)17(23-24-25)19(26)22-16-6-4-5-15(20)13(16)3/h4-9H,10,21H2,1-3H3,(H,22,26)
    • InChI Key: MQAVNRHQGNUHIG-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC(C)=CC=C2C)C(N)=C(C(NC2=CC=CC(Cl)=C2C)=O)N=N1

5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on 5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-39-7): A Comprehensive Overview

5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-39-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, including a triazole ring, an amino group, and substituted phenyl moieties. The compound's structure and properties make it a promising candidate for various therapeutic applications.

The chemical structure of 5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-39-7) can be described as follows: it consists of a central 1H-1,2,3-triazole ring with an amino group at the 5-position and a carboxamide group at the 4-position. The carboxamide group is attached to a substituted phenyl ring (2,5-dimethylphenyl) via a methyl group. Additionally, the triazole ring is linked to another substituted phenyl ring (3-chloro-2-methylphenyl) through an amide bond.

The synthesis of 5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-39-7) typically involves multi-step reactions. One common approach is the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is widely used in click chemistry to form the triazole ring. Subsequent functionalization steps are employed to introduce the amino and carboxamide groups as well as the substituted phenyl moieties.

In terms of physical properties, 5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-39-7) is a solid at room temperature with a melting point ranging from 160°C to 165°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics are crucial for its use in biological assays and pharmaceutical formulations.

The biological activity of 5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-39-7) has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Additionally, it has been found to have selective COX-2 inhibition without significantly affecting COX-1 activity, making it a potential candidate for developing safer nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-39-7) has also shown promise in neuropharmacology. Studies have indicated that it can cross the blood-brain barrier and modulate neurotransmitter systems involved in pain perception and mood regulation. This makes it a potential therapeutic agent for treating neuropathic pain and mood disorders such as depression.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-39-7) in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects at therapeutic doses. Phase II trials are expected to provide more detailed insights into its pharmacokinetics and pharmacodynamics.

In addition to its therapeutic potential, 5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-39-7) has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological pathways and understanding the mechanisms of action of similar compounds.

The future outlook for 5-amino-N-(3-chloro-2-methylphenyl)-1-(2,5-dimethylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-39-7) is promising. Ongoing research aims to optimize its structure for improved potency and selectivity while minimizing potential side effects. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic option for various medical conditions.

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5-amino-N-(3-chloro-\(-\) \(methy\)l\(phe\)nyl-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\) \(methy\)l-\(-\(tri\(aze\(nes\(tri\(aze\(nes\(tri\(aze\(nes\(tri\(aze\(nes\(tri\(aze\(nes\(tri\(aze\(nes(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\(--(\[--\[--[--[--[--[--[--[--[--[--[--[--[--[--[--[--[--;--;--;--;--;--;--;--;--;--;--;--;--;--;--;--;--;--;--;--;--;

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